Cas no 88569-89-5 (1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-
• CAS No: 88569-89-5
• MF: C₁₃H₁₀Cl₂O₃
• MW: 285.122702121735
• CID: 628442
• PubChem ID: 14301621
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-
• 2-(2,4-dichlorobenzoyl)cyclohexane-1,3-dione
• DTXSID20558694
• 2(2,4-Dichlorobenzoyl)-cyclohexane-1,3-dione
• SCHEMBL7344969
• IXYKWXSAPDYTGR-UHFFFAOYSA-N
• 88569-89-5
• 2-(2,4-Dichlorobenzoyl)-cyclohexane-1,3-dione
• 2- (2,4-Dichlorobenzoyl)-cyclohexane-1,3-dione

• Inchi： 1S/C13H10Cl2O3/c14-7-4-5-8(9(15)6-7)13(18)12-10(16)2-1-3-11(12)17/h4-6,12H,1-3H2
• InChI Key： IXYKWXSAPDYTGR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C(CCCC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 284.0006996g/mol
• Monoisotopic Mass: 284.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų